1,2-Dihydro-4,6-dimethyl-2-oxonicotinamide
Description
1,2-Dihydro-4,6-dimethyl-2-oxonicotinamide is a chemical compound with the molecular formula C8H10N2O2 . It is used for experimental and research purposes .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES notationCC1=CC(C)=C(C(N)=O)C(=O)N1 . The InChI representation is InChI=1S/C8H10N2O2/c1-4-3-5(2)10-8(12)6(4)7(9)11/h3H,1-2H3,(H2,9,11)(H,10,12) . Physical And Chemical Properties Analysis
The boiling point of this compound is 469.6ºC at 760 mmHg, and its density is 1.204g/cm3 . The molecular weight is 166.1772 .Scientific Research Applications
Synthesis and Chemical Properties
1,2-Oxazines and related compounds, including 1,2-dihydro-4,6-dimethyl-2-oxonicotinamide, can be synthesized through the dehydration of dihydroxy oxazines obtained from the cyclization of acyl-nitroso compounds. These compounds serve as electrophiles in various chemical reactions due to their oxazinium salts, which are critical for synthesizing chiral synthons and exploring general reactions of oxazines (Sainsbury, 1991).
Antioxidant Applications
The antioxidant properties of ethoxyquin and its analogues, including compounds structurally related to this compound, have been extensively studied. These compounds are essential for protecting polyunsaturated fatty acids in fish meal from oxidation, thus preventing spontaneous combustion. This research highlights the necessity of determining the efficacy of antioxidants directly in their intended application environment, such as fish meal, rather than relying solely on accelerated tests (de Koning, 2002).
Environmental Degradation Studies
Advanced Oxidation Processes (AOPs) are employed for environmental management, particularly in the degradation of persistent organic pollutants. Research on the degradation pathways, by-products, and biotoxicity of various compounds, including those structurally similar to this compound, offers insights into improving the efficacy of AOPs for environmental cleanup. This includes understanding the most reactive sites within molecules for targeted degradation (Qutob et al., 2022).
properties
IUPAC Name |
4,6-dimethyl-2-oxo-1H-pyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-4-3-5(2)10-8(12)6(4)7(9)11/h3H,1-2H3,(H2,9,11)(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVNMEZMALQNFNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1)C(=O)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60192334 |
Source
|
| Record name | 1,2-Dihydro-4,6-dimethyl-2-oxonicotinamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60192334 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
39088-05-6 |
Source
|
| Record name | 1,2-Dihydro-4,6-dimethyl-2-oxo-3-pyridinecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=39088-05-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Dihydro-4,6-dimethyl-2-oxonicotinamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039088056 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2-Dihydro-4,6-dimethyl-2-oxonicotinamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60192334 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-dihydro-4,6-dimethyl-2-oxonicotinamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.333 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,2-Dihydro-4,6-dimethyl-2-oxonicotinamide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UUY77DE8RQ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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